2-({3-[3-(1H-imidazol-1-yl)propyl]-4-oxo-3,4-dihydro-2-quinazolinyl}methyl)-1H-isoindole-1,3(2H)-dione

• IUPAC Name: 2-[[3-(3-imidazol-1-ylpropyl)-4-oxoquinazolin-2-yl]methyl]isoindole-1,3-dione
• InChI: InChI=1S/C23H19N5O3/c29-21-16-6-1-2-7-17(16)22(30)28(21)14-20-25-19-9-4-3-8-18(19)23(31)27(20)12-5-11-26-13-10-24-15-26/h1-4,6-10,13,15H,5,11-12,14H2
• InChI Key: RVRDSCHMAZIEQQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C2=O)CC3=NC4=CC=CC=C4C(=O)N3CCCN5C=CN=C5
• Molecular Formula: C23H19N5O3
• DSSTOX Substance ID: DTXSID70360986
• Molecular Weight: 413.4 g/mol
• CAS RN: 6054-34-8

Description

The compound contains several functional groups including an imidazole ring, a quinazolinone ring, and an isoindole dione ring. Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. Quinazolinone is a fused ring system that includes a benzene ring and a pyrimidine ring. Isoindole dione is a polycyclic system with two carbonyl groups.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each targeting a different functional group. For example, imidazole derivatives can be obtained from the condensation reaction of 3-(1H-imidazol-1-yl)propan-1-amine and various aldehydes.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The imidazole ring is a five-membered ring with two nitrogen atoms. The quinazolinone ring is a fused ring system that includes a benzene ring and a pyrimidine ring. The isoindole dione ring is a polycyclic system with two carbonyl groups.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the various functional groups. For example, the imidazole ring can participate in a variety of reactions due to its amphoteric nature.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Imidazole derivatives have been found to exhibit a wide range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. For example, some imidazole derivatives can be toxic if swallowed and can cause severe skin burns and eye damage.

Future Directions

The future directions for research on this compound could include further exploration of its biological activities and potential therapeutic applications. Imidazole derivatives are known to have a broad range of chemical and biological properties, making them important synthons in the development of new drugs.